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Compound Name: AlF-NOTA-c-d-VAP

Cat. No.: B12373501 Get Quote

An in-depth analysis of the biodistribution and pharmacokinetics of Aluminum Fluoride-18

labeled NOTA-conjugated c(RGDyK), a promising radiotracer for positron emission tomography

(PET) imaging of αvβ3 integrin expression.

Introduction
The αvβ3 integrin is a key cell adhesion molecule involved in tumor angiogenesis, growth, and

metastasis. Its overexpression in various cancer types makes it an attractive target for

diagnostic imaging and targeted therapy. AlF-NOTA-c(RGDyK) is a radiolabeled peptide that

specifically binds to αvβ3 integrin, allowing for non-invasive visualization and quantification of

its expression using PET. This document provides a comprehensive overview of the

biodistribution and pharmacokinetic profile of this tracer, based on preclinical studies.

Radiolabeling and Quality Control
The synthesis of [¹⁸F]AlF-NOTA-c(RGDyK) involves a one-step radiolabeling procedure.

Experimental Protocol: Radiolabeling of NOTA-
c(RGDyK)

Preparation: A lyophilized kit containing NOTA-c(RGDyK) precursor, buffers, and a source of

aluminum (e.g., AlCl₃) is utilized.
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Fluoride-18 Activation: Aqueous [¹⁸F]fluoride is produced via a cyclotron and is added to the

reaction mixture.

Complexation: The mixture is heated at 100°C for 15 minutes to facilitate the formation of the

stable [¹⁸F]AlF complex with the NOTA chelator conjugated to the c(RGDyK) peptide.

Purification: The final product is purified using a C18 solid-phase extraction cartridge to

remove unreacted [¹⁸F]fluoride and other impurities.

Quality Control: The radiochemical purity and identity of the final product are confirmed by

radio-thin-layer chromatography (radio-TLC) and high-performance liquid chromatography

(HPLC). The final product is dissolved in a physiologically compatible solution for injection.
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Radiolabeling Workflow
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Injectable Solution

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Vivo Study Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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